Cas no 1804539-71-6 (3-Cyano-2,4-dichloro-6-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-2,4-dichloro-6-(trifluoromethoxy)pyridine
• CAS No: 1804539-71-6
• MF: C₇HCl₂F₃N₂O
• MW: 256.996849775314
• CID: 4911516
• Update Time: 2025-10-29

3-Cyano-2,4-dichloro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2,4-dichloro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HCl2F3N2O/c8-4-1-5(15-7(10,11)12)14-6(9)3(4)2-13/h1H
• InChI Key： FLOIMJYIFXQYOZ-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(N=C(C=1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-2,4-dichloro-6-(trifluoromethoxy)pyridine

Introduction to 3-Cyano-2,4-dichloro-6-(trifluoromethoxy)pyridine (CAS No. 1804539-71-6) in Modern Chemical Biology and Medicinal Chemistry

3-Cyano-2,4-dichloro-6-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804539-71-6, is a highly versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic heterocycles that are widely recognized for their broad spectrum of biological activities and pharmaceutical applications.

The structural features of 3-Cyano-2,4-dichloro-6-(trifluoromethoxy)pyridine make it an attractive scaffold for the design and synthesis of novel bioactive molecules. The presence of a cyano group at the 3-position, combined with dichloro substitution at the 2- and 4-positions, and a trifluoromethoxy group at the 6-position, endows the molecule with unique electronic and steric properties. These characteristics contribute to its potential as a building block for drug discovery efforts targeting various therapeutic areas.

In recent years, there has been a growing interest in the development of small-molecule inhibitors for kinases and other enzymes involved in cancer progression. Pyridine derivatives have emerged as privileged scaffolds in this context, due to their ability to modulate enzyme activity through interactions with key residues in the active site. The electron-withdrawing nature of the cyano group and the electron-donating effect of the trifluoromethoxy group in 3-Cyano-2,4-dichloro-6-(trifluoromethoxy)pyridine can fine-tune its binding affinity and selectivity towards target enzymes.

One of the most compelling aspects of this compound is its potential application in the development of antiviral agents. The structural motif of 3-Cyano-2,4-dichloro-6-(trifluoromethoxy)pyridine has been explored in several studies as a precursor for molecules that can inhibit viral polymerases. For instance, modifications of this scaffold have led to the discovery of compounds with inhibitory activity against RNA-dependent RNA polymerases (RdRp), which are essential for viral replication. The fluorine atoms in the trifluoromethoxy group contribute to metabolic stability and lipophilicity, which are critical factors for drug-like properties.

Moreover, 3-Cyano-2,4-dichloro-6-(trifluoromethoxy)pyridine has shown promise in the field of immunology. Researchers have utilized this compound as a starting point for synthesizing molecules that can modulate immune responses. The dichloro and cyano groups provide opportunities for further derivatization to create compounds with specific immunomodulatory effects. For example, derivatives of this scaffold have been investigated for their ability to inhibit inflammatory pathways by targeting key signaling molecules.

The synthesis of 3-Cyano-2,4-dichloro-6-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight its synthetic utility. The introduction of the cyano group can be achieved through cyanation reactions, while the dichloro substitution typically employs chlorinating agents such as phosphorus oxychloride (POCl₃). The trifluoromethoxy group is commonly installed via nucleophilic aromatic substitution (SNAr) reactions using trifluoromethanol or related reagents. These synthetic strategies underscore the compound's role as a versatile intermediate in medicinal chemistry.

In conclusion, 3-Cyano-2,4-dichloro-6-(trifluoromethoxy)pyridine (CAS No. 1804539-71-6) represents a valuable scaffold for exploring new therapeutic interventions across multiple disease areas. Its unique structural features and synthetic accessibility make it an attractive candidate for further development by academic researchers and pharmaceutical companies alike. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in shaping the future of drug discovery and development.